Cas no 135962-68-4 (N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea)

• Product Name: N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea
• CAS No: 135962-68-4
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.276999950409
• CID: 2084820
• PubChem ID: 14762687
• Update Time: 2025-09-22

N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea
• 1-(4-Methoxyphenyl)-3-(1,2,3-thiadiazol-5-yl)urea
• J-006788
• 135962-68-4
• 1-(4-methoxyphenyl)-3-(thiadiazol-5-yl)urea

• Inchi： 1S/C10H10N4O2S/c1-16-8-4-2-7(3-5-8)12-10(15)13-9-6-11-14-17-9/h2-6H,1H3,(H2,12,13,15)
• InChI Key： SHOJZISRPMVUKJ-UHFFFAOYSA-N
• SMILES： S1C(=CN=N1)NC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 250.05244675g/mol
• Monoisotopic Mass: 250.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 1.3

Additional information on N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea

N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea: A Novel Compound with Promising Therapeutic Potential

N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea, with the CAS number 135962-68-4, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of pharmaceutical chemistry. This compound features a 4-methoxyphenyl group conjugated to a 1,2,3-thiadiazol-5-yl ring via an urea linkage, forming a complex molecular architecture. Recent studies have highlighted its potential applications in modulating inflammatory pathways and its role as a scaffold for drug development. The structural diversity of this compound, combined with its functional group versatility, makes it a valuable candidate for further exploration in therapeutic contexts.

1,2,3-Thiadiazol-5-yl moieties are well-known for their ability to interact with biological targets through hydrogen bonding and π-π stacking interactions. The introduction of a 4-methoxyphenyl substituent enhances the compound's hydrophobicity and metabolic stability, which are critical factors in drug design. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea derivative exhibited potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key regulator of inflammatory responses. This finding underscores the importance of the 1,2,3-thiadiazol-5-yl ring in modulating cellular signaling mechanisms.

The synthesis of N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea typically involves a multi-step process that includes the formation of the 1,2,3-thiadiazole ring through a nucleophilic substitution reaction. Recent advancements in catalytic methodologies have enabled the efficient preparation of this compound with high purity and yield. A 2024 paper in Organic & Biomolecular Chemistry reported the use of microwave-assisted synthesis to achieve rapid and scalable production of the compound, which is crucial for its application in drug discovery programs. The 4-methoxyphenyl group's electron-donating effect further stabilizes the molecule, contributing to its biological activity.

Pharmacological studies on N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea have revealed its potential as a dual-action agent. In a 2023 preclinical trial, the compound demonstrated efficacy in reducing tumor growth in xenograft models by targeting both the PI3K/AKT and MAPK pathways. This dual inhibition mechanism is attributed to the synergistic interaction between the 1,2,3-thiadiazol-5-yl ring and the 4-methoxyphenyl substituent. The compound's ability to modulate multiple signaling pathways highlights its versatility in therapeutic applications, particularly in oncology and autoimmune disorders.

Recent research has also focused on the 1,2,3-thiadiazol-5-yl ring's role in enhancing drug permeability across biological membranes. A 2024 study in Advanced Drug Delivery Reviews highlighted the use of N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea as a prodrug carrier for targeted drug delivery. The 4-methoxyphenyl group's hydrophobic nature facilitates the compound's interaction with lipid membranes, enabling controlled release of active pharmaceutical ingredients. This property is particularly valuable in the development of sustained-release formulations for chronic disease management.

The chemical stability of N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea has been extensively evaluated in various conditions. A 2023 publication in European Journal of Pharmaceutical Sciences reported that the compound exhibits resistance to hydrolysis under physiological conditions, ensuring its bioavailability. This stability is attributed to the electron-withdrawing effect of the 1,2,3-thiadiazol-5-yl ring, which protects the 4-methoxyphenyl substituent from enzymatic degradation. Such properties make the compound suitable for oral administration, a critical factor in clinical drug development.

Computational studies have further elucidated the molecular interactions of N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea with biological targets. Molecular docking simulations have shown that the 1,2,3-thiadiazol-5-yl ring forms hydrogen bonds with key residues in the target protein, while the 4-methoxyphenyl group engages in hydrophobic interactions. These findings provide insights into the compound's mechanism of action and guide the design of more potent derivatives. A 2024 article in Journal of Computer-Aided Molecular Design demonstrated that structure-based virtual screening could predict the compound's binding affinity with high accuracy, accelerating the drug discovery process.

The therapeutic potential of N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea extends beyond its anti-inflammatory and anti-cancer properties. Emerging research suggests its application in neurodegenerative diseases, such as Alzheimer's and Parkinson's. A 2023 study in Neuropharmacology reported that the compound reduces amyloid-beta aggregation by modulating the activity of acetylcholinesterase, a key enzyme in neuronal function. This dual-targeting approach highlights the compound's adaptability in addressing complex pathological conditions.

Future research on N-(4-Methoxyphenyl)-N'-1,2,3-thiadiazol-5-yl-urea should focus on optimizing its pharmacokinetic profile and exploring its use in combination therapies. Advances in nanotechnology and drug delivery systems may further enhance its therapeutic efficacy. Additionally, large-scale clinical trials are necessary to validate its safety and effectiveness in human subjects. The continued exploration of this compound's molecular interactions and biological activities will undoubtedly contribute to the development of novel therapeutics for a wide range of diseases.